2-[2-(3,4-dimethoxyphenyl)ethyl]-N-[2-(dimethylamino)ethyl]-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide
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Overview
Description
. It features a unique structure with both amide and isoindole moieties.
Preparation Methods
Synthetic Routes:: The synthesis of this compound involves several steps. One common approach starts with 3,4-dimethoxybenzyl chloride (homo veratryl chloride, HVC) as a key starting material. Here’s a simplified synthetic route:
Alkylation: React with to form the intermediate .
Acetylation: Acetylate the intermediate using acetic anhydride or acetyl chloride to obtain N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide .
Industrial Production:: While industrial-scale production methods may vary, the synthetic route described above can be adapted for large-scale manufacturing.
Chemical Reactions Analysis
Reactivity::
Oxidation: The compound may undergo oxidation reactions.
Reduction: Reduction processes are possible.
Substitution: Substitution reactions can occur at the aromatic ring.
Acetylation: Acetic anhydride or acetyl chloride.
Alkylation: N,N-dimethylaminoethylamine.
Major Products:: The primary product is N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide .
Scientific Research Applications
This compound finds applications in various fields:
Chemistry: Used as a building block in organic synthesis.
Biology: Investigated for potential biological activities.
Medicine: Studied for pharmacological effects.
Industry: Employed in the development of novel materials.
Mechanism of Action
The precise mechanism by which this compound exerts its effects remains an active area of research. It likely interacts with specific molecular targets and signaling pathways.
Comparison with Similar Compounds
While there are no direct analogs, its unique structure sets it apart. Similar compounds include N-acetyl-3,4-dimethoxyphenethylamine (CAS: 120-20-7) and related derivatives.
Properties
Molecular Formula |
C23H27N3O5 |
---|---|
Molecular Weight |
425.5 g/mol |
IUPAC Name |
2-[2-(3,4-dimethoxyphenyl)ethyl]-N-[2-(dimethylamino)ethyl]-1,3-dioxoisoindole-5-carboxamide |
InChI |
InChI=1S/C23H27N3O5/c1-25(2)12-10-24-21(27)16-6-7-17-18(14-16)23(29)26(22(17)28)11-9-15-5-8-19(30-3)20(13-15)31-4/h5-8,13-14H,9-12H2,1-4H3,(H,24,27) |
InChI Key |
PODDEQOAEYQRGU-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)CCNC(=O)C1=CC2=C(C=C1)C(=O)N(C2=O)CCC3=CC(=C(C=C3)OC)OC |
Origin of Product |
United States |
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